![molecular formula C14H16N4OS B2513013 2-({4-ethyl-5-[(E)-2-phenylethenyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide CAS No. 478065-59-7](/img/structure/B2513013.png)
2-({4-ethyl-5-[(E)-2-phenylethenyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of acetamide, which is an organic compound with the formula CH3C(O)NH2 . It is the simplest amide derived from acetic acid and has a variety of uses in the chemical industry .
Synthesis Analysis
While specific synthesis methods for this compound were not found, acetamide derivatives can be synthesized through various methods . For instance, thiophene derivatives, which share some structural similarities with your compound, can be synthesized using Gewald synthesis .Molecular Structure Analysis
The compound contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. Heterocyclic compounds are widely used in medicinal chemistry due to their diverse biological activities .Chemical Reactions Analysis
Again, while specific reactions for this compound were not found, acetamide and its derivatives are known to undergo a variety of chemical reactions . For example, they can participate in condensation reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. For acetamide, it is a colorless, hygroscopic solid . Amides, in general, can form hydrogen bonds with water, making lower members of the series soluble in water .Scientific Research Applications
Synthesis and Pharmacological Potential
1,2,4-triazol derivatives, including compounds structurally related to 2-({4-ethyl-5-[(E)-2-phenylethenyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide, demonstrate considerable synthetic and pharmacological potential. These derivatives have been explored for their anti-exudative properties and anti-inflammatory effects. For instance, compounds such as 2-((4-amino-5-(furan-2-il)-1,2,4-triazol-4H-3-il)-sulfanyl)-N-acetamides show significant anti-exudative activity, indicating potential for development into effective pharmaceutical agents (Chalenko et al., 2019).
Antiviral and Virucidal Activity
The antiviral and virucidal activities of 2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide derivatives have been studied, particularly against human adenovirus type 5 and ECHO-9 virus. Some derivatives have shown potential in reducing viral replication, highlighting their significance in antiviral research (Wujec et al., 2011).
Antimicrobial Screening
Derivatives of 1,2,4-triazol have been synthesized and assessed for their antimicrobial properties. These compounds have shown a wide range of pharmaceutical activities, including antibacterial and antifungal effects. This suggests their potential as lead compounds for developing new antimicrobial agents (MahyavanshiJyotindra et al., 2011).
Pharmacological Properties and CNS Effects
The pharmacological properties of 1,2,4-triazole derivatives, including effects on the central nervous system (CNS), have been explored. For example, compounds such as 4H-1,2,4-triazole-3(2H)-thione derivatives have been investigated for their CNS effects in mice, indicating the potential for neurological applications (Maliszewska-Guz et al., 2005).
Antioxidant Properties
Certain 1,2,4-triazol derivatives have demonstrated significant antioxidant properties. For instance, 2-((4-phenyl-5-(2-(p-tolylamino)ethyl)-4H-1,2,4-triazol-3-yl)thio)-N′-(1-phenylethylidene)acetohydrazide has shown a 1.5-fold higher antioxidant ability than the control, butylated hydroxytoluene (Šermukšnytė et al., 2022).
Glutaminase Inhibition
The bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide analogs, related to 1,2,4-triazole derivatives, have been evaluated as glutaminase inhibitors. These compounds, such as N-(5-{2-[2-(5-amino-[1,3,4]thiadiazol-2-yl)-ethylsulfanyl]-ethyl}-[1,3,4]thiadiazol-2-yl)-2-phenyl-acetamide, have shown similar potency to existing inhibitors and are potential candidates for cancer treatment (Shukla et al., 2012).
Anticancer Activity
Research has also focused on the anticancer activity of 1,2,4-triazole derivatives. For instance, a series of new naproxen derivatives, including (S)-ethyl{[4-(4-fluorophenyl)-5-[(1-(6-methoxynaphtalen-2yl)ethyl)]-4H-1,2,4-triazole-3-yl]sulphanyl}acetate, have been evaluated for their efficacy against prostate cancer cell lines, showing promising results (Han et al., 2018).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[[4-ethyl-5-[(E)-2-phenylethenyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4OS/c1-2-18-13(9-8-11-6-4-3-5-7-11)16-17-14(18)20-10-12(15)19/h3-9H,2,10H2,1H3,(H2,15,19)/b9-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIBLVZVPNLYIFY-CMDGGOBGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NN=C1SCC(=O)N)C=CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN1C(=NN=C1SCC(=O)N)/C=C/C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.